Cas no 1895194-88-3 (4-(2-amino-2-methylpropyl)-N,N-diethylaniline)

• Product Name: 4-(2-amino-2-methylpropyl)-N,N-diethylaniline
• CAS No: 1895194-88-3
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 6484027
• PubChem ID: 117314941
• Update Time: 2025-05-22

4-(2-amino-2-methylpropyl)-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-N,N-diethylaniline
• 1895194-88-3
• EN300-1769058

• Inchi： 1S/C14H24N2/c1-5-16(6-2)13-9-7-12(8-10-13)11-14(3,4)15/h7-10H,5-6,11,15H2,1-4H3
• InChI Key： JYDMUCCPVRQEIN-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)CC(C)(C)N

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(2-amino-2-methylpropyl)-N,N-diethylaniline

4-(2-amino-2-methylpropyl)-N,N-diethylaniline: A Comprehensive Overview

4-(2-amino-2-methylpropyl)-N,N-diethylaniline (CAS No. 1895194-88-3) is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines an aniline moiety with a substituted amino group and diethyl substituents. The molecule's versatility stems from its ability to undergo a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex structures.

Recent studies have highlighted the potential of 4-(2-amino-2-methylpropyl)-N,N-diethylaniline in drug discovery, particularly in the development of novel bioactive compounds. Researchers have explored its role as a precursor for synthesizing inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase, a target enzyme in Alzheimer's disease.

The synthesis of 4-(2-amino-2-methylpropyl)-N,N-diethylaniline involves multi-step processes that require precise control over reaction conditions. One common approach is the alkylation of aniline derivatives using appropriate alkylating agents. The diethyl substitution on the nitrogen atom enhances the compound's stability and solubility, which are critical properties for its application in biological systems. Furthermore, the presence of the amino group provides opportunities for further functionalization, enabling the creation of diverse chemical libraries.

In terms of physical properties, 4-(2-amino-2-methylpropyl)-N,N-diethylaniline is typically a solid at room temperature with a melting point around 105°C. Its molecular weight is approximately 267 g/mol, and it has a density of about 1.05 g/cm³. These properties make it suitable for use in various industrial processes where thermal stability and solubility are essential.

The application of 4-(2-amino-2-methylpropyl)-N,N-diethylaniline extends beyond pharmaceuticals. In the agrochemical industry, it serves as an intermediate in the synthesis of herbicides and fungicides. For example, recent advancements have shown that derivatives of this compound can effectively inhibit the growth of pathogenic fungi without adversely affecting crop health. This dual functionality underscores its importance as a versatile building block in modern chemistry.

From an environmental perspective, understanding the degradation pathways of 4-(2-amino-2-methylpropyl)-N,N-diethylaniline is crucial for assessing its ecological impact. Studies conducted by environmental chemists have revealed that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in natural ecosystems. This characteristic aligns with growing concerns over sustainable chemical practices and minimizes potential risks associated with its use.

Looking ahead, ongoing research into 4-(2-amino-2-methylpropyl)-N,N-diethylaniline focuses on optimizing its synthesis pathways to enhance yield and reduce costs. Additionally, there is increasing interest in exploring its applications in advanced materials science, such as in the development of conductive polymers and nanomaterials. These emerging applications highlight the compound's potential to contribute to cutting-edge technological innovations.

In conclusion, 4-(2-amino-2-methylpropyl)-N,N-diethylaniline (CAS No. 1895194-88-3) is a multifaceted organic compound with significant implications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application areas, positions it as a key player in contemporary research and industrial practices.